8-(3-hydroxycyclopentyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
Overview
Description
8-(3-hydroxycyclopentyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as CPDP, is a purine derivative that has gained attention in the scientific community due to its potential applications in various fields. CPDP is a cyclic nucleotide analog that has been synthesized using various methods.
Mechanism of Action
8-(3-hydroxycyclopentyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione exerts its effects by mimicking the action of cyclic nucleotides, which are important signaling molecules in the body. This compound binds to and activates cyclic nucleotide phosphodiesterases, which are enzymes that degrade cyclic nucleotides. By inhibiting the degradation of cyclic nucleotides, this compound increases their levels in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. In cardiovascular diseases, this compound has been shown to have anti-inflammatory and anti-thrombotic effects, which can reduce the risk of heart attack and stroke. In neurological disorders, this compound has been shown to enhance cognitive function and memory.
Advantages and Limitations for Lab Experiments
8-(3-hydroxycyclopentyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has several advantages for lab experiments, including its high purity and stability. However, this compound has some limitations, including its high cost and limited availability.
Future Directions
There are several future directions for 8-(3-hydroxycyclopentyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione research, including the development of more efficient synthesis methods, the investigation of its potential applications in other diseases, and the development of this compound-based therapeutics. Additionally, the investigation of this compound's mechanism of action and its interactions with other signaling molecules in the body can provide valuable insights into its potential applications.
Scientific Research Applications
8-(3-hydroxycyclopentyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been studied for its potential applications in various fields, including cancer research, cardiovascular diseases, and neurological disorders. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular diseases, this compound has been shown to have anti-inflammatory and anti-thrombotic effects, which can reduce the risk of heart attack and stroke. In neurological disorders, this compound has been shown to enhance cognitive function and memory, making it a potential therapeutic agent for Alzheimer's disease and other cognitive disorders.
properties
IUPAC Name |
8-(3-hydroxycyclopentyl)-1,3-dimethyl-7H-purine-2,6-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O3/c1-15-10-8(11(18)16(2)12(15)19)13-9(14-10)6-3-4-7(17)5-6/h6-7,17H,3-5H2,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSXJPPYQFWUPLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3CCC(C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.